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Compound of Interest

Compound Name: JTP-4819

CAS No.: 162203-65-8

Cat. No.: B1673106

Get Quote

For researchers and drug development professionals working with JTP-4819, ensuring the

compound's integrity is paramount to the validity and reproducibility of experimental results.

This technical support center provides essential guidance on the stability and proper storage

conditions for JTP-4819, addressing common issues that may be encountered during its

handling and use.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid JTP-4819?

While specific long-term stability data for solid JTP-4819 is not extensively published in public

literature, chemical suppliers generally recommend storing the compound as a powder. For

instance, Selleck Chemicals suggests that for many of their compounds, storage as a powder

at -20°C can be effective for up to three years.[1][2][3][4]

Q2: How should I prepare and store JTP-4819 stock solutions?

It is recommended to prepare a concentrated stock solution in a suitable organic solvent, such

as dimethyl sulfoxide (DMSO). MedChemExpress advises that once prepared, stock solutions
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should be aliquoted into single-use volumes and stored at -20°C or -80°C.[5] This practice of

aliquoting is crucial to avoid repeated freeze-thaw cycles, which can degrade the compound.

Q3: What is the stability of JTP-4819 in a stock solution?

According to general guidance from suppliers like Selleck Chemicals, stock solutions in DMSO

can typically be stored at -20°C for up to three months.[6] For longer-term storage, some

suppliers suggest that storage at -80°C can extend the stability for up to a year.[1][2][3] It is

important to note that the stability in aqueous solutions is significantly lower, and it is often

recommended that aqueous solutions be prepared fresh for each experiment and not stored for

more than 24 hours.[6]

Q4: My vial of JTP-4819 arrived at room temperature. Is it still viable?

Many chemical suppliers ship stable compounds at room temperature for short durations.

MedChemExpress notes that their stable products are shipped at room temperature and that

the quality should not be affected if the shipment is received without cooling.[5] However, upon

receipt, it is crucial to transfer the compound to the recommended storage conditions as soon

as possible.

Q5: The solid JTP-4819 in the vial appears as a thin film or is difficult to see. Is this normal?

Yes, this is a common occurrence, especially with small quantities of lyophilized compounds.

The material may appear as a thin film or may have become lodged in the cap during transit. It

is recommended to centrifuge the vial briefly before opening to ensure all the powder is at the

bottom.[5]
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Summary of Storage Conditions

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
While detailed experimental protocols for stability testing of JTP-4819 are not publicly

available, a general approach to assess the stability of a compound in a given formulation

involves the following steps:

Preparation of Samples: Prepare multiple, identical samples of JTP-4819 in the desired

solvent or formulation.

Storage under Varied Conditions: Store the samples under different conditions of

temperature (e.g., -80°C, -20°C, 4°C, room temperature) and light (e.g., protected from light,
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exposed to ambient light).

Time-Point Analysis: At specified time points (e.g., 0, 1 week, 1 month, 3 months), retrieve a

sample from each storage condition.

Analytical Testing: Analyze the concentration and purity of JTP-4819 in each sample using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV or Mass Spectrometry detection.

Data Analysis: Compare the results over time to determine the rate of degradation under

each storage condition.

Visual Guides

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for proper handling and storage of JTP-4819.
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Caption: Logic diagram for troubleshooting inconsistent results with JTP-4819.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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